Cas no 1803830-15-0 (2,5-Diiodo-3-fluoromandelic acid)

• Product Name: 2,5-Diiodo-3-fluoromandelic acid
• CAS No: 1803830-15-0
• MF: C₈H₅FI₂O₃
• MW: 421.930850744247
• CID: 4942352
• Update Time: 2025-10-28

2,5-Diiodo-3-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Diiodo-3-fluoromandelic acid

• Inchi： 1S/C8H5FI2O3/c9-5-2-3(10)1-4(6(5)11)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： YMMQNKNQOPUFMM-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(C(=O)O)O)I)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Diiodo-3-fluoromandelic acid

Introduction to 2,5-Diiodo-3-fluoromandelic Acid (CAS No. 1803830-15-0)

2,5-Diiodo-3-fluoromandelic acid is a fluorinated and iodinated derivative of mandelic acid, serving as a crucial intermediate in the synthesis of pharmaceuticals and specialty chemicals. This compound, identified by its Chemical Abstracts Service (CAS) number 1803830-15-0, has garnered significant attention in the field of medicinal chemistry due to its versatile reactivity and potential applications in drug development. The presence of both iodine and fluorine substituents enhances its utility as a building block for more complex molecular architectures, making it particularly valuable in the design of novel therapeutic agents.

The structural features of 2,5-Diiodo-3-fluoromandelic acid contribute to its unique chemical properties. The two iodine atoms at the 2- and 5-positions introduce electrophilic centers, facilitating nucleophilic substitution reactions that are widely employed in organic synthesis. Concurrently, the fluorine atom at the 3-position imparts electron-withdrawing effects, influencing the reactivity and electronic distribution within the molecule. These characteristics make it an attractive candidate for further functionalization, enabling the construction of intricate pharmacophores essential for targeting various biological pathways.

In recent years, 2,5-Diiodo-3-fluoromandelic acid has been explored in the development of innovative pharmaceuticals. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodinated moieties provide handles for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, allowing chemists to link the compound to other heterocyclic scaffolds or aryl groups. This approach has led to the discovery of several potent inhibitors with improved selectivity and efficacy.

Moreover, the fluorine substituent in 2,5-Diiodo-3-fluoromandelic acid plays a pivotal role in modulating drug properties such as metabolic stability and binding affinity. Fluorinated aromatic compounds are renowned for their ability to enhance bioavailability and resistance to enzymatic degradation, making them highly desirable in drug design. Recent studies have demonstrated its utility in generating fluorinated protease inhibitors, which are being investigated for their potential in combating viral infections and bacterial resistance.

The compound's relevance extends beyond oncology; it has also been utilized in the synthesis of antiviral agents. The unique combination of iodine and fluorine allows for precise control over molecular interactions with viral targets. For instance, researchers have leveraged 2,5-Diiodo-3-fluoromandelic acid to develop inhibitors targeting viral proteases and polymerases, contributing to the development of next-generation antiviral therapies. These efforts align with global initiatives to address emerging infectious diseases by providing novel chemical entities with enhanced pharmacological profiles.

From a synthetic chemistry perspective, 2,5-Diiodo-3-fluoromandelic acid exemplifies an effective scaffold for exploring new reaction methodologies. Its incorporation into multi-step syntheses has enabled chemists to develop more efficient routes to complex molecules. For example, palladium-catalyzed cross-coupling reactions involving this compound have been optimized for higher yields and cleaner reactions, reducing reliance on hazardous reagents and improving sustainability in pharmaceutical manufacturing.

The growing interest in 2,5-Diiodo-3-fluoromandelic acid is also driven by its role in fragment-based drug discovery. By serving as a key intermediate, it allows researchers to rapidly assemble libraries of diverse compounds for high-throughput screening. This approach has accelerated the identification of lead compounds with promising biological activity, streamlining the drug development pipeline. Several academic institutions and pharmaceutical companies have incorporated this compound into their research portfolios to explore novel therapeutic modalities.

Advances in computational chemistry have further enhanced the utility of 2,5-Diiodo-3-fluoromandelic acid by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. Such insights are invaluable for designing derivatives with improved pharmacokinetic properties or enhanced binding affinity. The integration of experimental data with computational methods has led to more informed decision-making during drug optimization.

The future prospects of 2,5-Diiodo-3-fluoromandelic acid are promising as new methodologies emerge and demand for innovative therapeutics grows. Ongoing research is focused on expanding its applications into areas such as neurodegenerative diseases and antibiotic resistance management. By leveraging its unique structural features, scientists aim to develop next-generation drugs that address unmet medical needs while adhering to stringent safety standards.

In conclusion,2,5-Diiodo-3-fluoromandelic acid (CAS No. 1803830-15-0) represents a cornerstone compound in modern medicinal chemistry. Its versatility as a synthetic intermediate has enabled significant advancements across multiple therapeutic domains. As research continues to uncover new applications for this compound,2,5-Diiodo-3-fluoromandelic acid is poised to remain at the forefront of pharmaceutical innovation.